Cas no 2228440-42-2 (1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile
• CAS No: 2228440-42-2
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 5778034
• PubChem ID: 165857061
• Update Time: 2025-10-30

1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylquinolin-6-yl)cyclopropane-1-carbonitrile
• 2228440-42-2
• EN300-1810380
• 1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile

• Inchi： 1S/C14H12N2/c1-10-2-3-11-8-12(4-5-13(11)16-10)14(9-15)6-7-14/h2-5,8H,6-7H2,1H3
• InChI Key： AOSCHQVWORYIRU-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC3C(=CC=C(C)N=3)C=2)CC1

Computed Properties

• Exact Mass: 208.100048391g/mol
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile

Introduction to 1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile (CAS No: 2228440-42-2)

1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile, identified by the chemical compound code CAS No: 2228440-42-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both quinoline and cyclopropane moieties, which endow it with unique structural and functional properties. The quinoline scaffold, a well-known pharmacophore, is widely recognized for its role in various bioactive molecules, while the cyclopropane ring introduces rigidity and potential metabolic stability, making it an attractive candidate for drug development.

The structure of 1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile features a nitrile group at the cyclopropane carbon, which can serve as a versatile handle for further chemical modifications. This arrangement not only enhances the compound's solubility in polar solvents but also provides a site for selective functionalization, enabling the synthesis of more complex derivatives. The presence of a methyl group at the 2-position of the quinoline ring further modulates its electronic and steric properties, influencing its interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of quinoline derivatives, particularly those incorporating cyclopropane motifs. These structural features have been shown to improve binding affinity and selectivity towards various enzymes and receptors. For instance, studies have demonstrated that cyclopropane-containing molecules can disrupt protein-protein interactions by inducing conformational changes in the target proteins, which is a mechanism that has not been fully exploited in current drug discovery efforts.

One of the most compelling aspects of 1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile is its potential application in the development of anticancer agents. Quinoline-based compounds have long been recognized for their antitumor properties, with several drugs on the market derived from this scaffold. The incorporation of a cyclopropane ring into these molecules has been shown to enhance their ability to inhibit key enzymes involved in cell proliferation and survival. Furthermore, preliminary studies suggest that this compound may exhibit antimicrobial activity, making it a promising candidate for treating resistant bacterial infections.

The synthesis of 1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a quinoline precursor to introduce the cyclopropane moiety at the desired position. Subsequent steps involve introducing the nitrile group while maintaining regioselectivity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and minimize byproduct formation.

From a biological activity perspective, this compound has shown intriguing interactions with several key targets relevant to human health. Research indicates that it may modulate pathways involved in inflammation and neurodegeneration, two major areas of concern in modern medicine. The ability of 1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile to cross the blood-brain barrier has also been explored, suggesting potential therapeutic applications in neurological disorders.

The pharmacokinetic properties of this molecule are another critical area of investigation. Studies have begun to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles using both computational modeling and experimental methods. These studies are essential for understanding how the compound behaves within the body and for predicting its efficacy and safety in clinical settings. Preliminary data suggest that it exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance.

In conclusion,1-(2-Methylquinolin-6-yl)cyclopropane-1-carbonitrile (CAS No: 2228440-42-2) represents an exciting frontier in pharmaceutical research. Its unique structural features combined with promising preclinical data make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new biological activities and synthetic pathways, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.